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Compound of Interest

Compound Name: Chitooctaose

Cat. No.: B12847682 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Chitooctaose, a complex carbohydrate with significant potential in various biomedical

applications. While a specific Safety Data Sheet (SDS) for Chitooctaose is not readily

available, this document compiles and adapts safety protocols from closely related compounds

such as Chitosan and other chitooligosaccharides to ensure best practices in laboratory safety

and chemical handling.

Chemical and Physical Properties
Understanding the properties of Chitooctaose is the first step toward safe handling. The

following table summarizes key data for Chitooctaose and its parent compound, Chitosan.
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Property Chitooctaose Chitosan

Molecular Formula C48H90N8O33 (C6H11NO4)n

Molecular Weight 1307.3 g/mol [1] Varies

Appearance
White or creamy-white powder

or flakes[2]

White or creamy-white powder

or flakes[2]

Solubility
Readily soluble in water due to

shorter chain length.[3]

Insoluble in water and organic

solvents; soluble in dilute

acidic solutions.[2][3][4]

Stability

Stable under normal ambient

and anticipated storage and

handling conditions.[5]

Stable under normal ambient

and anticipated storage and

handling conditions.[5]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is critical to mitigate exposure risks when

handling Chitooctaose. The following PPE is recommended.
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Body Area Recommended Protection

Eye/Face
Chemical safety goggles and/or a face shield

are required to prevent splashes.[6]

Skin

A lab coat or chemical-resistant apron must be

worn. Full-length pants and closed-toe shoes

are mandatory.[6]

Hands

Chemical-resistant gloves (e.g., nitrile,

neoprene) should be worn. Inspect gloves for

tears or holes before use and change them

frequently, especially if contaminated.[6]

Respiratory

If working with the solid form where dust may be

generated, or if engineering controls are

insufficient, a NIOSH-approved respirator with

an appropriate particulate filter is recommended.

[6]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for both safety and environmental

protection.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is donned correctly. The work area,

typically a certified chemical fume hood, should be clean and uncluttered.[6]

Weighing and Aliquoting: When weighing the solid compound, use anti-static weigh paper or

a weighing boat to prevent dust generation.[6] For creating solutions, add the solvent to the

solid slowly to avoid splashing.[6]

Experimental Use: Conduct all manipulations of the compound within a fume hood. Keep the

container tightly closed when not in use.[6]

Decontamination: After handling, decontaminate all surfaces and equipment with an

appropriate solvent (e.g., 70% ethanol), followed by soap and water.[6] Dispose of all
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contaminated disposable materials as hazardous waste.[6]

Personal Hygiene: Immediately after finishing work and removing PPE, wash hands and any

exposed skin thoroughly with soap and water.[6]

Disposal Plan:

While Chitooctaose is not classified as a hazardous substance, standard laboratory chemical

disposal practices should be followed.[7]

Waste Collection:

Solid Waste: Collect all solid Chitooctaose waste, including unused product and

contaminated materials (e.g., weighing paper, gloves, and pipette tips), in a designated

and clearly labeled waste container.[7]

Liquid Waste: For solutions containing Chitooctaose, collect them in a separate, sealed,

and clearly labeled container for liquid chemical waste.[7]

Container Labeling: Label the waste container with "Chitooctaose Waste" and include the

date of accumulation. If the waste is mixed with other chemicals, list all components on the

label.[7]

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory, away from general laboratory traffic and incompatible materials.[7]

Institutional Guidelines: Always consult your institution's Environmental Health and Safety

(EHS) office for specific guidance on chemical waste disposal.[7]

Waste Pickup: Arrange for the collection of the Chitooctaose waste by your institution's

hazardous waste management service.[7] Do not dispose of Chitooctaose down the drain

or in regular trash unless explicitly permitted by your EHS office.[7]

First Aid Measures
In case of exposure, follow these first aid procedures:
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If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[8]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[8]

In case of eye contact: Flush eyes with water as a precaution.[8]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[8]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Chitooctaose in a

laboratory setting.
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Caption: Workflow for the safe handling of Chitooctaose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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